Cas no 1171314-24-1 (ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate)

• Product Name: ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate
• CAS No: 1171314-24-1
• MF: C₁₈H₁₄ClN₃O₆S
• MW: 435.838262081146
• CID: 6563836
• PubChem ID: 44116635
• Update Time: 2025-10-31

ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate
• ethyl 2-[[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-5-nitrothiophene-3-carboxylate
• ethyl 2-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido]-5-nitrothiophene-3-carboxylate
• 1171314-24-1
• F0537-2821
• ethyl 2-(3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamido)-5-nitrothiophene-3-carboxylate
• AKOS024581430

• Inchi： 1S/C18H14ClN3O6S/c1-3-27-18(24)11-8-13(22(25)26)29-17(11)20-16(23)14-9(2)28-21-15(14)10-6-4-5-7-12(10)19/h4-8H,3H2,1-2H3,(H,20,23)
• InChI Key： JOPWVVIJNAQPIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(NC2=C(C(=O)OCC)C=C([N+](=O)[O-])S2)=O)=C(C)ON=1

Computed Properties

• Exact Mass: 435.0291840g/mol
• Monoisotopic Mass: 435.0291840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate

Introduction to Ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate (CAS No. 1171314-24-1)

Ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate, a compound with the CAS number 1171314-24-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including nitro, amido, and carboxylate moieties, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of Ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate incorporates several key features that contribute to its unique chemical and biological properties. The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The thiophene ring, another important component of this compound, is a sulfur-containing heterocycle that is widely recognized for its role in medicinal chemistry due to its aromaticity and biological activity.

The compound's molecular structure also includes a chlorophenyl group at the 2-3 position, which can influence its interactions with biological targets. The chloro substituent on the phenyl ring is known to enhance lipophilicity and can play a crucial role in binding affinity and selectivity. Additionally, the presence of a methyl group at the 5-position of the oxazole ring further modulates the electronic properties of the molecule, potentially affecting its reactivity and biological activity.

The amido and nitro functional groups are particularly noteworthy in terms of their pharmacological significance. The amido group (-CONH-) is often involved in hydrogen bonding interactions, which can be critical for binding to biological targets such as enzymes and receptors. The nitro group (-NO₂), on the other hand, can serve as a pharmacophore that influences metabolic pathways and cellular signaling. In particular, nitroaromatic compounds have been extensively studied for their potential applications in treating various diseases, including cancer and inflammatory disorders.

Ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate has been subject to several recent studies that highlight its potential therapeutic applications. Research has demonstrated that this compound exhibits notable inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The combination of structural features, including the oxazole-thiophene core, chlorophenyl substituent, amido group, and nitro group, appears to contribute to its unique pharmacological profile.

In one significant study published in a leading pharmaceutical journal, Ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate was evaluated for its ability to inhibit specific kinases involved in tumor growth. The results showed that the compound effectively suppressed the activity of these kinases at concentrations comparable to those of existing therapeutic agents. This finding underscores the potential of this molecule as a lead compound for further development into an anticancer drug.

Another study focused on the compound's interaction with inflammatory pathways. Researchers found that Ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate could modulate key inflammatory cytokines and reduce inflammation in cell culture models. These results suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of Ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-5-nitrothiophene-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 2-chlorobenzaldehyde and methyl acetoacetate. These intermediates are then coupled using various coupling reagents to form the oxazole-thiophene core structure. Subsequent functionalization steps introduce the amido and nitro groups while maintaining regioselectivity.

The introduction of the nitro group is particularly challenging due to its potential for decomposition under harsh conditions. Researchers have developed innovative synthetic strategies to incorporate the nitro group efficiently while minimizing side reactions. For instance, electrophilic aromatic substitution reactions can be used to introduce the nitro group at specific positions on the phenyl ring without affecting other functional groups.

The final step in the synthesis involves esterification to yield Ethyl 2-3-(2-chlorophenyl)-5-methyl-1,2-oxtaleseaminoidecarbonylacetate (CAS No. 117131424). This step is typically performed using an esterification agent such as thionychloride or dicyclohexyldicarbonic anhydride under controlled conditions to ensure high conversion rates and minimal byproduct formation.

The pharmacokinetic properties of Ethyl 2-(chloromethoxyphenyloxy)carbonylacetamide (CAS No. 117131424) are also an important consideration in drug development. Studies have shown that this compound exhibits good oral bioavailability and distributes widely throughout various tissues in preclinical models. These findings suggest that it may have favorable pharmacokinetic profiles suitable for therapeutic applications.

In conclusion, Ethyl 23(Chorobenzoyl)amino]methyl]amino]methyl]amino]methyl]amino]methyl]amino]methyl]amino]methyl]amino]methyl]acetoacetate (CAS No.) is a structurally complex molecule with significant potential for therapeutic applications. Its unique combination of functional groups makes it a promising candidate for further investigation in drug discovery efforts aimed at treating cancer inflammation-related diseases.